Cas no 2639392-33-7 (rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2639392-33-7
• MF: C₁₅H₁₉FN₂O₄
• MW: 310.320767641068
• CID: 5640821
• PubChem ID: 165897330
• Update Time: 2025-06-23

rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783156
• 2639392-33-7
• rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C15H19FN2O4/c1-14(2,3)22-13(21)18-8-11(10-5-4-6-17-7-10)15(16,9-18)12(19)20/h4-7,11H,8-9H2,1-3H3,(H,19,20)/t11-,15-/m0/s1
• InChI Key： ITBZSOLMSABLLX-NHYWBVRUSA-N
• SMILES： F[C@@]1(C(=O)O)CN(C(=O)OC(C)(C)C)C[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 310.13288525g/mol
• Monoisotopic Mass: 310.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.7Ų

Additional information on rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

Racemic (3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2639392-33-7) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in biological systems. The molecule's structure incorporates several functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a fluorine atom, and a pyridinyl substituent, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high stereochemical control. The (3R,4R) configuration is particularly noteworthy, as it plays a critical role in determining the molecule's pharmacokinetic properties and bioavailability. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to achieve the desired stereochemistry. These methods not only enhance the efficiency of synthesis but also minimize the environmental footprint, aligning with the principles of green chemistry.

The presence of the pyridinyl group in the molecule introduces unique electronic properties that can influence its interactions with biological targets. Pyridine rings are known for their ability to participate in π–π stacking interactions and hydrogen bonding, which are crucial for molecular recognition in biological systems. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

Another area of interest is the role of the Boc protecting group in modulating the molecule's reactivity and stability during synthesis. The Boc group is widely used in peptide synthesis due to its ease of installation and removal under mild conditions. In this compound, the Boc group serves not only as a protective moiety but also as a site for further functionalization. Researchers have explored its removal under acidic or enzymatic conditions to generate bioactive derivatives with enhanced pharmacodynamic properties.

The fluorine atom at position 3 introduces additional complexity to the molecule's structure. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as permeability and solubility. Recent computational studies have revealed that this fluorine atom plays a pivotal role in stabilizing key intermediates during enzyme inhibition assays, thereby contributing to the compound's overall efficacy.

In terms of applications, this compound has shown potential in various therapeutic areas. For instance, its ability to modulate ion channels has been explored in preclinical models of epilepsy and pain management. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been studied extensively, highlighting its potential as a lead compound for developing novel therapeutics targeting central nervous system disorders.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These techniques have also facilitated the study of its conformational dynamics under different physiological conditions, providing valuable insights into its mechanism of action.

In conclusion, rac-(3R,4R)-1-(tert-butoxy)carbonyl-3-fluoro-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a compelling candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound, it is poised to play a significant role in advancing modern medicine.